4-(Bromomethyl)-4-methoxyoxane
Overview
Description
“4-(Bromomethyl)benzonitrile” and “Methyl 4-(bromomethyl)benzoate” are laboratory chemicals used in the synthesis of substances . They are considered hazardous by the 2012 OSHA Hazard Communication Standard .
Synthesis Analysis
The synthesis of similar compounds involves radical processes, which are not commonly used in a laboratory setting due to the requirement of expensive devices, notable toxicity of reagents and products, and a high risk of explosion .
Molecular Structure Analysis
The molecular weight of “4-(Bromomethyl)benzonitrile” is 196.04 g/mol . The molecular weight of “Methyl 4-(bromomethyl)benzoate” is 229.07 .
Chemical Reactions Analysis
The reaction mechanism involves the formation of a radical intermediate (diradical) by the benzophenone, which in the presence of isopropanol forms a more stable radical intermediate that, via radical coupling, originates the benzopinacol product .
Physical And Chemical Properties Analysis
“4-(Bromomethyl)benzonitrile” is a solid powder with an off-white appearance . “Methyl 4-(bromomethyl)benzoate” is also a solid, but its physical state can also be a powder .
Scientific Research Applications
Lignin Acidolysis and Synthesis Applications
Acidolysis of Lignin Model Compounds : The study by T. Yokoyama (2015) examines the acidolysis of lignin model compounds in aqueous 1,4-dioxane, highlighting the significance of the γ-hydroxymethyl group in the reaction mechanisms. This research might relate to the reactivity and applications of “4-(Bromomethyl)-4-methoxyoxane” in lignin-derived synthesis processes.
Flame Retardants and Environmental Impact
Novel Brominated Flame Retardants (NBFRs) : A review by E. A. Zuiderveen et al. (2020) discusses the occurrence and potential risks of NBFRs, including their environmental fate and toxicity. While “4-(Bromomethyl)-4-methoxyoxane” is not directly mentioned, the study of brominated compounds is relevant for understanding the environmental implications of bromine-containing chemicals.
Polymer Chemistry and Materials Science
Conversion of Biomass to Furan Derivatives : Research on the conversion of plant biomass into valuable chemicals by V. M. Chernyshev et al. (2017) highlights the potential of compounds like “4-(Bromomethyl)-4-methoxyoxane” in the synthesis of new materials and fuels from renewable resources.
Analytical Methods and Antioxidant Activity
Antioxidant Activity Determination : The review by I. Munteanu and C. Apetrei (2021) on analytical methods for determining antioxidant activity is an example of the broader application of chemical analysis techniques that could be applied to study the properties of “4-(Bromomethyl)-4-methoxyoxane” and similar compounds.
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
4-(bromomethyl)-4-methoxyoxane |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13BrO2/c1-9-7(6-8)2-4-10-5-3-7/h2-6H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MCAMKERLPFRVAW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1(CCOCC1)CBr |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13BrO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Bromomethyl)-4-methoxyoxane | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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